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Compound of Interest

Compound Name: Methyl Stearate

Cat. No.: B116589

Introduction

Methyl stearate, the methyl ester of stearic acid, is a fatty acid ester with a wide range of
applications in research and development, including its use as a surfactant, lubricant, and in
the formulation of various products. For laboratory personnel, drug development professionals,
and scientists, a comprehensive understanding of its health and safety profile is paramount to
ensure safe handling and mitigate potential risks. This in-depth technical guide provides a
consolidated overview of the health and safety considerations for methyl stearate,
summarizing key toxicological data, outlining safe handling procedures, and detailing
emergency response protocols.

Physicochemical and Toxicological Profile

A thorough understanding of the inherent properties of a chemical is the foundation of a robust
safety protocol. The following tables summarize the key physicochemical characteristics and
toxicological data for methyl stearate.

Physicochemical Properties
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Property Value Reference
CAS Number 112-61-8 [1]
Molecular Formula C19H3802 [1]
Molecular Weight 298.5 g/mol [2]
Appearance White crystalline solid [3]
Melting Point 37-41°C [3]
Boiling Point 215 °C @ 15 mmHg
Flash Point >112 °C
Solubility Insoluble in water. Soluble in

ether, acetone, and alcohol.
Density 0.8498 g/cm? at 40°C

Vapor Pressure

0.0002 hPa at 25 °C

Toxicological Data

Methyl stearate is characterized by a low order of acute toxicity. The available data from
studies conducted according to OECD guidelines are summarized below.
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Endpoint Species Route Result Guideline Reference
Acute Oral LD50 > 2000
o Rat Oral OECD 401
Toxicity mg/kg
Acute
LC50>5
Inhalation Rat Inhalation OECD 436
o mg/L (4h)
Toxicity
Skin ]
) ) ] No skin
Corrosion/Irrit  Rabbit Dermal o OECD 404
_ irritation
ation
Serious Eye
_ _ No eye
Damage/lrrita  Rabbit Ocular o OECD 405
' irritation
tion
_ Not classified
Skin
o - - asa OECD 406
Sensitization o
sensitizer
Germ Cell )
o - - Negative -
Mutagenicity
Not classified
asa
Carcinogenici carcinogen
ty by IARC,
NTP, or
OSHA
Ecotoxicological Data
Endpoint Species Result Guideline Reference
_ o Daphnia magna EC50 (48h) >
Aquatic Toxicity OECD 202
(Water flea) 0.02 mg/L
) - Readily
Biodegradability - ] OECD 301D
biodegradable
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Experimental Protocols

The toxicological and ecotoxicological data presented above were generated following
standardized OECD test guidelines. While detailed, substance-specific study reports are not
publicly available, the general methodologies are outlined below.

Acute Oral Toxicity (OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.

o Test Principle: A single dose of the substance is administered orally to a group of
experimental animals (typically rats).

o Methodology:
o Animals: Healthy, young adult rats of a single sex (usually females) are used.

o Dose Administration: The test substance is administered in a single dose by gavage using
a stomach tube or a suitable intubation cannula. A vehicle may be used to aid in dosing.

o Observation Period: Animals are observed for mortality, clinical signs, and body weight
changes for at least 14 days.

o Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined.
For methyl stearate, the study concluded with an LD50 value greater than the limit dose
of 2000 mg/kg body weight.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause reversible or irreversible inflammatory
changes to the skin.

o Test Principle: The substance is applied in a single dose to a small area of the skin of an
experimental animal (typically an albino rabbit).

e Methodology:
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o Application: A 0.5 g amount of the solid test substance is applied to a small area of clipped
skin and covered with a gauze patch and semi-occlusive dressing.

o Exposure Duration: The exposure period is 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Results: For methyl stearate, no skin irritation was observed.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

o Test Principle: A single dose of the substance is applied to the conjunctival sac of one eye of
an experimental animal (typically an albino rabbit).

o Methodology:

o Application: A defined amount of the test substance is instilled into the conjunctival sac of
one eye. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

o Results: Methyl stearate was found to cause no eye irritation in these studies.

Signaling Pathways and Mechanistic Toxicity

Currently, there is no significant published literature detailing specific signaling pathways or a
deep mechanistic understanding of methyl stearate's toxicity. Its low toxicity profile suggests
that it does not significantly interact with critical biological pathways at typical exposure levels.
The primary health considerations are related to mild, reversible irritation upon direct contact in
sensitive individuals and the potential for adverse effects following accidental large-volume
ingestion.

Health and Safety Workflows
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To ensure a safe laboratory environment, it is crucial to have clear and logical workflows for
handling chemicals. The following diagrams, created using the DOT language, illustrate key
safety procedures for methyl stearate.

Methyl Stearate Handling Workflow

Start: Handling Methyl Stearate

Conduct Risk Assessment

'

Select Appropriate PPE Use Engineering Controls
(Gloves, Safety Glasses) (e.g., Fume Hood if heating)

' '

Handle with care to avoid dust generation and contact

'

Store in a cool, dry, well-ventilated area away from oxidizing agents

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling methyl stearate in a laboratory setting.
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Methyl Stearate Spill Response

Evacuate immediate area if necessary

\

Don appropriate PPE

\

Contain the spill

\

For solid spill: Gently sweep up and place in a suitable container for disposal For molten spill: Allow to solidify before cleanup

\ 4 Y

Decontaminate the area

\

Dispose of waste according to regulations

\

Report the incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a methyl stearate spill.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.
» Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Under normal conditions of use where adequate ventilation is
available, respiratory protection is not typically required. If dusts are generated or the
substance is heated, a NIOSH-approved respirator may be necessary.

Handling

e Avoid contact with skin and eyes.

Avoid generating dust.

Ensure adequate ventilation.

Keep away from incompatible materials such as strong oxidizing agents.

Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.
o Store separately from strong oxidizing agents.

Emergency Procedures
First-Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.
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o After Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
Seek medical attention if irritation develops or persists.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if
you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible solid. Dust may form explosive mixtures with air. Hazardous
combustion products include carbon monoxide and carbon dioxide.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: For solid spills, gently sweep up the material and place it into a
suitable, labeled container for disposal. For molten spills, allow the material to solidify before
cleaning.

Disposal Considerations

Dispose of methyl stearate and its containers in accordance with local, state, and federal
regulations. Do not dispose of it into the environment.

Conclusion
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Methyl stearate is a compound with a low hazard profile. However, adherence to standard
laboratory safety practices is essential to minimize any potential risks. This guide provides a
comprehensive overview of the critical health and safety information for methyl stearate,
empowering researchers and scientists to handle this chemical responsibly and safely. By
understanding its properties, following recommended handling procedures, and being prepared
for emergencies, users can confidently and safely incorporate methyl stearate into their
research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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